- The oxidation of alcohols by modified oxochromium(VI)-amine reagents, Organic Reactions (Hoboken, 1998, 53,
Cas no 67390-35-6 (2(3H)-Furanone, dihydro-4,4-diphenyl-)
67390-35-6 structure
Product Name:2(3H)-Furanone, dihydro-4,4-diphenyl-
CAS No:67390-35-6
MF:C16H14O2
MW:238.281164646149
CID:394908
PubChem ID:11379411
Update Time:2025-04-19
2(3H)-Furanone, dihydro-4,4-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Furanone, dihydro-4,4-diphenyl-
- 4,4-diphenyloxolan-2-one
- 4,4-diphenyldihydro-2(3H)-furanone
- SCHEMBL8453585
- 4,4-diphenyl-tetrahydro-furan-2-one
- 67390-35-6
- AKOS015908136
- DTXSID50464077
-
- Inchi: 1S/C16H14O2/c17-15-11-16(12-18-15,13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10H,11-12H2
- InChI Key: PEDMNUSVVFKDKG-UHFFFAOYSA-N
- SMILES: O1C(CC(C2C=CC=CC=2)(C2C=CC=CC=2)C1)=O
Computed Properties
- Exact Mass: 238.09942
- Monoisotopic Mass: 238.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2(3H)-Furanone, dihydro-4,4-diphenyl- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane
Reference
2(3H)-Furanone, dihydro-4,4-diphenyl- Raw materials
2(3H)-Furanone, dihydro-4,4-diphenyl- Preparation Products
2(3H)-Furanone, dihydro-4,4-diphenyl- Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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